Cas no 2514952-93-1 (1H-Pyrazol-3-amine, 5-bromo-4-methyl-)
1H-Pyrazol-3-amine, 5-bromo-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 5-bromo-4-methyl-
-
- Inchi: 1S/C4H6BrN3/c1-2-3(5)7-8-4(2)6/h1H3,(H3,6,7,8)
- InChI Key: FXMRCGDDOZGTQN-UHFFFAOYSA-N
- SMILES: N1C(Br)=C(C)C(N)=N1
1H-Pyrazol-3-amine, 5-bromo-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR51558-250mg |
5-Bromo-4-methyl-1H-pyrazol-3-amine |
2514952-93-1 | 95% | 250mg |
£225.00 | 2024-05-24 | |
| Apollo Scientific | OR51558-1g |
5-Bromo-4-methyl-1H-pyrazol-3-amine |
2514952-93-1 | 95% | 1g |
£550.00 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587458-250mg |
5-Bromo-4-methyl-1H-pyrazol-3-amine |
2514952-93-1 | 98% | 250mg |
¥1584 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1587458-1g |
5-Bromo-4-methyl-1H-pyrazol-3-amine |
2514952-93-1 | 98% | 1g |
¥5138 | 2023-03-11 | |
| abcr | AB597973-250mg |
5-Bromo-4-methyl-1H-pyrazol-3-amine; . |
2514952-93-1 | 250mg |
€333.70 | 2024-07-24 | ||
| abcr | AB597973-1g |
5-Bromo-4-methyl-1H-pyrazol-3-amine; . |
2514952-93-1 | 1g |
€921.10 | 2024-07-24 |
1H-Pyrazol-3-amine, 5-bromo-4-methyl- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1H-Pyrazol-3-amine, 5-bromo-4-methyl-
Exploring the Potential of 1H-Pyrazol-3-amine, 5-bromo-4-methyl- (CAS No. 2514952-93-1) in Modern Research and Applications
The compound 1H-Pyrazol-3-amine, 5-bromo-4-methyl (CAS No. 2514952-93-1) has emerged as a significant molecule in contemporary chemical research. This compound, characterized by its unique pyrazole ring structure, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The pyrazole moiety is known for its versatility and ability to participate in diverse chemical reactions, making it a valuable component in the design of novel compounds.
Recent studies have highlighted the importance of substituted pyrazoles in drug discovery. The presence of a bromo group at the 5-position and a methyl group at the 4-position introduces unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also influence its reactivity and bioavailability. Researchers have demonstrated that such substitutions can significantly impact the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic interventions.
The synthesis of 1H-Pyrazol-3-amine, 5-bromo-4-methyl involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrazole ring through condensation reactions involving appropriate starting materials. Subsequent functionalization steps introduce the bromo and methyl groups at specific positions on the ring. This modular approach allows for fine-tuning of the molecule's properties, enabling researchers to explore its potential in various applications.
In terms of applications, 1H-Pyrazol-3-amine, 5-bromo-4-methyl has shown promise in the development of novel pharmaceutical agents. Its structure is particularly suited for targeting specific enzymes and receptors involved in disease pathways. For instance, recent research has focused on its role as a potential inhibitor of kinases, which are critical players in cell signaling processes. Additionally, the compound's ability to modulate other biological systems makes it a candidate for treating conditions such as inflammation and neurodegenerative diseases.
Beyond pharmaceuticals, this compound has also found relevance in agrochemical research. Its structural features make it an effective candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact. Studies have shown that substituted pyrazoles can exhibit potent activity against various pests while maintaining selectivity for target organisms.
The environmental impact of 1H-Pyrazol-3-amine, 5-bromo-4-methyl is another area of active investigation. Researchers are exploring its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits moderate biodegradation under aerobic conditions, which is a positive indicator for its environmental sustainability.
Looking ahead, ongoing research aims to further optimize the properties of this compound. By modifying substituents or incorporating additional functional groups, scientists hope to enhance its bioavailability and efficacy while minimizing adverse effects. Collaborative efforts between academic institutions and industry partners are expected to accelerate progress in this field.
In conclusion, 1H-Pyrazol-3-amine, 5-bromo-4-methyl (CAS No. 2514952) stands out as a versatile molecule with immense potential across multiple domains. Its unique structure and functional groups make it an attractive candidate for innovative applications in drug discovery, agrochemicals, and beyond. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play a pivotal role in advancing modern science.
2514952-93-1 (1H-Pyrazol-3-amine, 5-bromo-4-methyl-) Related Products
- 1203705-55-8(3-Bromo-1H-pyrazol-5-amine)
- 1384973-12-9(3-amino-5-bromo-1H-pyrazole-4-carbonitrile)
- 2750605-84-4(5-bromo-1H-pyrazol-3-amine)
- 950739-21-6(5-bromo-1H-pyrazol-3-amine)
- 2824175-20-2(1H-Pyrazole-4-carbonitrile, 5-amino-3-bromo-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)